Cas no 1219977-05-5 (3-(4-Chloro-3,5-dimethylphenoxy)azetidine)

• Product Name: 3-(4-Chloro-3,5-dimethylphenoxy)azetidine
• CAS No: 1219977-05-5
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 4687475
• Update Time: 2025-06-07

3-(4-Chloro-3,5-dimethylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLORO-3,5-DIMETHYLPHENOXY)AZETIDINE
• 3-(4-Chloro-3,5-dimethylphenoxy)azetidine

• Inchi： 1S/C11H14ClNO/c1-7-3-9(4-8(2)11(7)12)14-10-5-13-6-10/h3-4,10,13H,5-6H2,1-2H3
• InChI Key： YXJSSPAHYFNHCK-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)OC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Topological Polar Surface Area: 21.3

Additional information on 3-(4-Chloro-3,5-dimethylphenoxy)azetidine

3-(4-Chloro-3,5-dimethylphenoxy)azetidine: A Comprehensive Overview

The compound 3-(4-Chloro-3,5-dimethylphenoxy)azetidine (CAS No. 1219977-05-5) is a synthetic organic compound with a unique structure that combines a phenoxy group and an azetidine ring. This compound has garnered attention in the field of organic chemistry and pharmacology due to its potential applications in drug design and development. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 3-(4-Chloro-3,5-dimethylphenoxy)azetidine consists of a phenoxy group attached to an azetidine ring. The phenoxy group is substituted with chlorine at the para position and methyl groups at the meta positions (positions 3 and 5). This substitution pattern imparts specific electronic and steric properties to the molecule, which are crucial for its biological activity. The azetidine ring, a four-membered nitrogen-containing ring, contributes to the compound's rigidity and potential for hydrogen bonding interactions.

Recent studies have highlighted the importance of azetidine-containing compounds in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, 3-(4-Chloro-3,5-dimethylphenoxy)azetidine has been investigated for its potential as a kinase inhibitor. Kinases are key enzymes involved in cell signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders.

In terms of synthesis, 3-(4-Chloro-3,5-dimethylphenoxy)azetidine can be prepared through a variety of methods. One common approach involves the nucleophilic substitution of an appropriate phenoxy intermediate with an azetidinyl group. This reaction typically requires specific conditions to ensure high yields and purity. Researchers have also explored alternative routes, such as ring-closing metathesis or catalytic hydrogenation, to optimize the synthesis process.

The biological activity of 3-(4-Chloro-3,5-dimethylphenoxy)azetidine has been extensively studied using in vitro assays. For example, it has demonstrated potent inhibitory activity against certain protein kinases, suggesting its potential as a lead compound for drug development. Additionally, preliminary pharmacokinetic studies indicate that this compound has favorable absorption and metabolism profiles in preclinical models.

Recent advancements in computational chemistry have further enhanced our understanding of 3-(4-Chloro-3,5-dimethylphenoxy)azetidine's interactions with biological targets. Molecular docking studies have revealed that the compound binds effectively to the active site of its target enzyme through a combination of hydrogen bonding and hydrophobic interactions. These findings provide valuable insights into the design of more potent analogs with improved pharmacokinetic properties.

In conclusion, 3-(4-Chloro-3,5-dimethylphenoxy)azetidine (CAS No. 1219977-05-5) is a promising compound with significant potential in drug discovery and development. Its unique structural features and biological activity make it a valuable tool for researchers in the field of medicinal chemistry. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in the advancement of therapeutic agents.